N-(2-methoxyethyl)-4-oxo-6,7,8,9-tetrahydro-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-oxo-6,7,8,9-tetrahydropyrimido[2,1-b][1,3]benzothiazole-3-carboxamide
• InChI: InChI=1S/C14H17N3O3S/c1-20-7-6-15-12(18)9-8-16-14-17(13(9)19)10-4-2-3-5-11(10)21-14/h8H,2-7H2,1H3,(H,15,18)
• InChI Key: OIKBCMHNHYDPIO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CN=C2N(C1=O)C3=C(S2)CCCC3
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(2-methoxyethyl)-4-oxo-6,7,8,9-tetrahydro-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxamide" involves complex organic reactions. For instance, the synthesis of 2-substituted derivatives of 3-cyano-4-imino-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazoles has been achieved through reactions involving 2-amino-6-methoxybenzothiazole with bis(methylthio)methylene malononitrile in the presence of dimethyl formamide and catalytic amounts of anhydrous potassium carbonate (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by X-ray powder structure analysis. For example, the crystal and molecular structure of a piroxicam derivative, which shares a similar heterocyclic backbone, has been elucidated through intermolecular hydrogen bonding forming a three-dimensional framework (Chakraborty et al., 2007).

Chemical Reactions and Properties

These compounds undergo a variety of chemical reactions, leading to a broad spectrum of derivatives with diverse properties. For instance, the reaction of 4H-pyrimido[2,1-b]benzothiazole-2-thiomethyl-3-cyano-4-one with hydrazine hydrate and other reagents yields a range of pyrazolo[3′,4′:4,5]pyrimido[2,1-b]benzothiazoles, demonstrating the compound's versatility in chemical synthesis (Baheti & Kuberkar, 2003).

Scientific Research Applications

Synthesis and Biological Activity

A range of novel heterocyclic compounds, including benzothiazole derivatives, has been synthesized for exploring their potential as anti-inflammatory, analgesic, and antimicrobial agents. For instance, research by Abu-Hashem et al. (2020) focuses on the synthesis of novel compounds derived from benzothiazoles, exhibiting cyclooxygenase inhibition and significant analgesic and anti-inflammatory activities. These compounds highlight the utility of benzothiazole derivatives in developing new therapeutic agents with specific biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antiproliferative Potential

Further investigations into benzothiazole derivatives have demonstrated variable antimicrobial activities against different bacterial and fungal strains, indicating their potential use in addressing microbial resistance. Patel, Agravat, & Shaikh (2011) synthesized new pyridine derivatives with modest antimicrobial activity, expanding the scope of benzothiazole applications in medicinal chemistry (Patel, Agravat, & Shaikh, 2011). Additionally, Cindrić et al. (2019) explored the antioxidative and antiproliferative activities of benzimidazole/benzothiazole-2-carboxamides, identifying compounds with significant potential against cancer cells and in antioxidant assays (Cindrić et al., 2019).